Cas no 70978-61-9 (4-Bromo-2-methoxy-6-nitrophenol)

• Product Name: 4-Bromo-2-methoxy-6-nitrophenol
• CAS No: 70978-61-9
• MF: C₇H₆BrNO₄
• MW: 248.030841350555
• CID: 2157285
• PubChem ID: 22448999
• Update Time: 2025-06-14

4-Bromo-2-methoxy-6-nitrophenol Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-methoxy-6-nitrophenol
• 4-bromo-2-nitro-6-methoxyphenol
• 70978-61-9
• F19556
• RPYBYIOJISGHNI-UHFFFAOYSA-N
• DB-253117
• SCHEMBL2086467
• EN300-1896538

• Inchi： 1S/C7H6BrNO4/c1-13-6-3-4(8)2-5(7(6)10)9(11)12/h2-3,10H,1H3
• InChI Key： RPYBYIOJISGHNI-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=1)OC)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 246.94802Da
• Monoisotopic Mass: 246.94802Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 75.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on 4-Bromo-2-methoxy-6-nitrophenol

Recent Advances in the Study of 4-Bromo-2-methoxy-6-nitrophenol (CAS: 70978-61-9) in Chemical Biology and Pharmaceutical Research

The compound 4-Bromo-2-methoxy-6-nitrophenol (CAS: 70978-61-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in organic synthesis and potential therapeutic properties. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activities, and potential industrial applications. The information presented herein is derived from peer-reviewed academic journals, industry reports, and technical documents published within the last two years.

Recent studies have highlighted the role of 4-Bromo-2-methoxy-6-nitrophenol as a key intermediate in the synthesis of complex organic molecules, particularly in the development of novel pharmaceuticals and agrochemicals. Its unique chemical structure, characterized by the presence of bromo, methoxy, and nitro functional groups, allows for diverse reactivity patterns, making it a valuable building block in medicinal chemistry. For instance, researchers have successfully utilized this compound in the synthesis of potential anticancer agents, demonstrating its utility in drug discovery pipelines.

In addition to its synthetic applications, 4-Bromo-2-methoxy-6-nitrophenol has been investigated for its biological activities. Preliminary in vitro studies suggest that this compound exhibits moderate antimicrobial properties against certain Gram-positive bacteria, including Staphylococcus aureus. These findings have spurred further research into its mechanism of action and potential as a lead compound for the development of new antibiotics. However, detailed pharmacokinetic and toxicological studies are still required to assess its suitability for clinical applications.

From a methodological perspective, recent advancements in analytical techniques have enabled more precise characterization of 4-Bromo-2-methoxy-6-nitrophenol. High-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to ensure the purity and structural integrity of synthesized batches. These techniques are critical for maintaining consistency in research and industrial applications, particularly when the compound is used as a precursor in multi-step synthetic routes.

Despite these promising developments, challenges remain in the large-scale production and application of 4-Bromo-2-methoxy-6-nitrophenol. Issues such as yield optimization, environmental impact of its synthesis, and scalability need to be addressed to fully realize its potential. Future research directions may include exploring greener synthetic routes, such as catalytic methods, and expanding its application scope in material science and other interdisciplinary fields.

In conclusion, 4-Bromo-2-methoxy-6-nitrophenol (CAS: 70978-61-9) represents a compound of growing importance in chemical biology and pharmaceutical research. Its dual role as a synthetic intermediate and a biologically active molecule underscores its versatility. Continued research efforts will likely uncover new applications and optimize existing processes, further solidifying its position in the toolkit of researchers and industrial chemists alike.